2-Bromotetrafluorobenzonitrile
Overview
Description
Scientific Research Applications
Herbicide Resistance in Transgenic Plants
2-Bromotetrafluorobenzonitrile and its derivatives have been utilized in agricultural science, particularly in the development of herbicide resistance in transgenic plants. A study by Stalker, Mcbride, & Malyj (1988) demonstrated the successful introduction of a detoxification gene in plants, providing resistance to bromoxynil, a herbicide closely related to 2-bromotetrafluorobenzonitrile.
Synthesis and Chemical Transformations
The compound has significant applications in organic synthesis. Szumigala, Devine, Gauthier, & Volante (2004) explored the synthesis of 2-bromo-3-fluorobenzonitrile, demonstrating the versatility of halodeboronation in producing various halogenated benzonitriles. Moreover, Ekiz, Tutar, & Ökten (2016) described convenient synthesis routes for tacrine derivatives starting from dibromobenzonitriles.
Biological and Medicinal Chemistry
In the realm of medicinal chemistry, the applications extend to the synthesis of biologically active compounds. Govindharaju et al. (2019) used 2-aminobenzonitrile, a related compound, for synthesizing a binuclear bridged Cr(III) complex with potential biological activity.
Environmental Toxicology and Chemistry
From an environmental perspective, studies such as that by Knight, Berman, & Häggblom (2003) have investigated the biotransformation of bromoxynil, providing insights into the environmental fate and degradation of halogenated benzonitriles.
Material Science and Crystallography
In the field of material science and crystallography, compounds like 4-bromobenzonitrile have been studied for their unique properties. Alimi, Lama, Smith, & Barbour (2018) found that 4-bromobenzonitrile crystals can exhibit flexible plastic bending, highlighting potential applications in materials engineering.
properties
IUPAC Name |
2-bromo-3,4,5,6-tetrafluorobenzonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7BrF4N/c8-3-2(1-13)4(9)6(11)7(12)5(3)10 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USIQSEVWPHCOSR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(#N)C1=C(C(=C(C(=C1Br)F)F)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7BrF4N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70937132 | |
Record name | 2-Bromo-3,4,5,6-tetrafluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70937132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.98 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromotetrafluorobenzonitrile | |
CAS RN |
16583-02-1 | |
Record name | Benzonitrile, 2-bromo-3,4,5,6-tetrafluoro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016583021 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Bromo-3,4,5,6-tetrafluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70937132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.